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Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B1210171 Get Quote

An In-depth Technical Guide to the Health and Safety of Isooctyl Acrylate

This guide provides comprehensive health and safety information for the handling of isooctyl
acrylate, intended for researchers, scientists, and professionals in drug development and other

scientific fields. The information is compiled from safety data sheets and chemical databases.

Chemical Identification
Identifier Value

Chemical Name Isooctyl acrylate

Synonyms
2-ethylhexyl acrylate, Acrylic acid 2-ethylhexyl

ester

CAS Number 103-11-7

EC Number 203-080-7

Molecular Formula C11H20O2

Molecular Weight 184.28 g/mol

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of isooctyl acrylate.
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Property Value

Physical State Liquid

Appearance Colorless

Odor Ester-like

Odor Threshold 0.0053 ppm

pH No data available

Melting Point -90 °C (-130 °F)

Boiling Point 214-218 °C (417-424 °F)

Flash Point 86 °C (187 °F) - closed cup

Evaporation Rate 0.05 (butyl acetate = 1)

Vapor Pressure 0.14 hPa at 20 °C (68 °F)

Vapor Density 6.36 (Air = 1.0)

Relative Density 0.880 - 0.886 g/cm³ at 20 °C (68 °F)

Water Solubility 0.1 g/L at 20 °C (68 °F)

Auto-ignition Temperature 245 °C (473 °F)

Toxicological Data
This section details the toxicological profile of isooctyl acrylate based on animal studies and

other assessments.
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Endpoint Route Species Value Classification

Acute Toxicity Oral Rat
LD50: 4,430 -

8,300 mg/kg
Not classified

Acute Toxicity Inhalation Rat
LC50: > 1.13

mg/L (6 h)
Not classified

Acute Toxicity Dermal Rabbit
LD50: 7,520 -

8,500 mg/kg
Not classified

Skin

Corrosion/Irritatio

n

Dermal Rabbit Irritating to skin Category 2

Serious Eye

Damage/Irritation
Eye Rabbit Irritating to eyes Category 2A

Respiratory

Sensitization
Inhalation -

May cause

allergy or asthma

symptoms

Category 1

Skin

Sensitization
Dermal Guinea pig

May cause an

allergic skin

reaction

Category 1

Germ Cell

Mutagenicity
- - Not classified Not suspected

Carcinogenicity -
IARC, NTP,

OSHA
Not classified Not classifiable

Reproductive

Toxicity
- - Not classified No evidence

STOT - Single

Exposure
Inhalation -

May cause

respiratory

irritation

Category 3

STOT -

Repeated

Exposure

- - Not classified No evidence
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Aspiration

Hazard
- - Not classified No evidence

STOT: Specific Target Organ Toxicity

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed above typically follow

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD). While the specific study reports are not

publicly available, the methodologies can be summarized as follows:

Acute Oral Toxicity (OECD Guideline 401/420/423): This test involves the administration of

the substance in graduated doses to several groups of experimental animals (typically rats).

The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

The LD50 value is then calculated, representing the statistically estimated dose that would

be lethal to 50% of the animal population.

Acute Dermal Toxicity (OECD Guideline 402): The substance is applied to a shaved area of

the skin of an animal (typically a rabbit or rat) for 24 hours. The dose required to cause death

in 50% of the animals (LD50) is determined.

Acute Inhalation Toxicity (OECD Guideline 403): Animals (typically rats) are exposed to the

substance as a vapor, dust, or aerosol in an inhalation chamber for a specified period (e.g., 4

or 6 hours). The concentration that is lethal to 50% of the animals (LC50) is determined.

Skin Irritation/Corrosion (OECD Guideline 404): A small amount of the substance is applied

to the shaved skin of an animal (usually a rabbit). The site is observed for signs of erythema

(redness) and edema (swelling) at specified intervals. The severity of the reaction is scored

to determine the irritation potential.

Eye Irritation/Corrosion (OECD Guideline 405): The substance is instilled into one eye of an

animal (usually a rabbit), with the other eye serving as a control. The eyes are examined for

effects on the cornea, iris, and conjunctiva at specific intervals.
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Skin Sensitization (OECD Guideline 406/429): The most common method is the Guinea Pig

Maximization Test (GPMT) or the Local Lymph Node Assay (LLNA). These tests determine if

a substance can induce an allergic response after initial exposure. The GPMT involves

intradermal injection and topical application, while the LLNA measures lymphocyte

proliferation in the lymph nodes draining the application site.

Hazard Identification and Control
The primary hazards associated with isooctyl acrylate are skin, eye, and respiratory irritation,

as well as the potential for allergic sensitization. The following diagram illustrates the logical

workflow for handling this chemical safely.
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Planning & Assessment

Handling & Storage

Emergency Response

Start: Handling Isooctyl Acrylate

1. Hazard Assessment
(Review SDS & Literature)

2. Select Personal Protective Equipment (PPE)

3. Implement Engineering Controls
(Fume Hood, Ventilation)

4. Safe Handling
(Avoid Inhalation/Contact)

5. Proper Storage
(Cool, Dry, Well-Ventilated Area)

Spill Occurs

Potential Incidents

Personnel Exposure

Potential Incidents

Fire Occurs

Potential Incidents

End: Waste Disposal
(Follow Regulations)

Spill Response:
- Evacuate
- Ventilate

- Absorb with inert material

First Aid:
- Skin: Wash with soap/water

- Eyes: Rinse with water 15 min
- Inhalation: Move to fresh air

Firefighting:
- Use CO2, dry chemical, foam

- Wear SCBA

Click to download full resolution via product page

Figure 1: Hazard control workflow for isooctyl acrylate.
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Exposure Controls and Personal Protection
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to maintain exposure levels below recommended limits. Eyewash

stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield (ANSI Z87.1

standard).

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber, neoprene). A lab coat,

apron, or coveralls should be worn to prevent skin contact.

Respiratory Protection: If ventilation is inadequate or if working with aerosols, a NIOSH-

approved respirator with an organic vapor cartridge is recommended.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes. Seek medical attention if irritation or an allergic

reaction develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Firefighting and Explosion Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Flammability Flammable liquid and vapor

Upper Flammability Limit (UFL) 6.0 % (v)

Lower Flammability Limit (LFL) 0.7 % (v)

Suitable Extinguishing Media
Dry chemical, carbon dioxide (CO2), alcohol-

resistant foam, water spray

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Hazardous Combustion Products Carbon oxides (CO, CO2)

Special Firefighting Procedures

Wear self-contained breathing apparatus

(SCBA) and full protective gear. Use water

spray to cool fire-exposed containers.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Use

only in a well-ventilated area or under a fume hood. Wash hands thoroughly after handling.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from heat, sparks, and open flames. Keep away from oxidizing agents and sources of

ignition. The substance can polymerize if not properly inhibited; check inhibitor levels

periodically.

Ecological Information
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Endpoint Species Duration Value

Toxicity to fish

Rainbow trout

(Oncorhynchus

mykiss)

96 h LC50: 1.81 mg/L

Toxicity to daphnia
Daphnia magna

(Water flea)
48 h EC50: 3.85 mg/L

Toxicity to algae

Green algae

(Desmodesmus

subspicatus)

72 h EC50: 1.71 mg/L

Persistence and

Degradability
- - Readily biodegradable

Bioaccumulative

Potential
- -

No significant

bioaccumulation is

expected

Mobility in Soil - - No data available

To cite this document: BenchChem. [Health and safety data for isooctyl acrylate handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210171#health-and-safety-data-for-isooctyl-
acrylate-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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